Cas no 1133971-55-7 (1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol)

1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol structure
1133971-55-7 structure
Product Name:1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol
CAS No:1133971-55-7
MF:C11H16ClN3O
MW:241.717241287231
CID:1099497
Update Time:2024-07-25

1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol
    • 4-Piperidineethanol, 1-(3-chloro-4-pyridazinyl)-
    • Inchi: 1S/C11H16ClN3O/c12-11-10(1-5-13-14-11)15-6-2-9(3-7-15)4-8-16/h1,5,9,16H,2-4,6-8H2
    • InChI Key: SFXWCEWSIYNBPH-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=NN=C2Cl)CCC(CCO)CC1

Computed Properties

  • Exact Mass: 241.098
  • Monoisotopic Mass: 241.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2A^2

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Melting Point: 79-80 °C
  • Boiling Point: 441.7±30.0 °C(Predicted)
  • pka: 15.10±0.10(Predicted)
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